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Compound of Interest

Compound Name: K145

Cat. No.: B15609897 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These guidelines provide detailed instructions for the preparation, storage, and handling of

stock solutions of K145, a selective sphingosine kinase-2 (SphK2) inhibitor. Adherence to these

protocols is crucial for ensuring the stability, and activity of the compound in downstream

experimental applications.

Compound Information
K145 hydrochloride is a potent and selective, substrate-competitive inhibitor of SphK2 with an

IC50 of 4.3 μM and a Ki of 6.4 μM.[1][2][3][4] It has been shown to induce apoptosis and exhibit

antitumor activity by inhibiting the SphK2 pathway, which leads to a decrease in sphingosine-1-

phosphate (S1P) levels and subsequent downstream effects on signaling pathways involving

ERK and Akt.[1][2][5] K145 is inactive against SphK1 and other protein kinases.[1][6]

Table 1: Chemical and Physical Properties of K145 Hydrochloride
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Property Value Reference

CAT No. HY-15779A [1]

CAS No. 1449240-68-9 [1][7]

Molecular Formula C18H25ClN2O3S [1][7]

Molecular Weight 384.92 g/mol [1][7]

Appearance White to beige powder [8]

Purity ≥98% (HPLC) [8]

Solubility Data
The solubility of K145 hydrochloride varies significantly in different solvents. It is essential to

select the appropriate solvent based on the intended experimental application (in vitro vs. in

vivo).

Table 2: Solubility of K145 Hydrochloride
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Solvent Solubility Remarks Reference

DMSO ≥ 20 mg/mL

Clear solution.

Ultrasonic treatment

may be needed.

[1][8]

45 mg/mL (116.91

mM)

Sonication is

recommended.
[2]

48 mg/mL (124.7 mM)
Ultrasonic treatment

may be needed.
[9]

50 mg/mL (129.90

mM)

Ultrasonic treatment is

needed.
[1]

Water < 0.1 mg/mL Insoluble. [1]

125 mg/mL (324.74

mM)

Requires sonication

and warming.
[2][9]

In Vivo Formulation 1
≥ 0.83 mg/mL (2.16

mM)

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline.

[1]

In Vivo Formulation 2
≥ 0.83 mg/mL (2.16

mM)

10% DMSO >> 90%

(20% SBE-β-CD in

saline).

[1]

In Vivo Formulation 3
≥ 0.83 mg/mL (2.16

mM)

10% DMSO >> 90%

corn oil.
[1]

Experimental Protocols
Preparation of K145 Stock Solution for In Vitro
Experiments
This protocol describes the preparation of a 10 mM K145 stock solution in DMSO.

Materials:
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K145 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of K145 hydrochloride powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 3.85 mg of K145 (Molecular Weight:

384.92).

Dissolution: Add the appropriate volume of DMSO to the vial containing the K145 powder.

For a 10 mM stock solution, if you weighed 3.85 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly to facilitate dissolution.

Sonication: If the compound does not fully dissolve, place the vial in an ultrasonic bath for

short intervals until a clear solution is obtained.[1][2][9]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][6] Ensure the vials are sealed tightly to prevent

moisture absorption.[1]

Table 3: Preparation of K145 Stock Solutions in DMSO
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Desired Concentration
Volume of DMSO for 1 mg
K145

Volume of DMSO for 5 mg
K145

1 mM 2.5979 mL 12.9897 mL

5 mM 0.5196 mL 2.5979 mL

10 mM 0.2598 mL 1.2990 mL

This table is adapted from vendor-provided data.[1]

Preparation of K145 Formulation for In Vivo Experiments
This protocol provides an example of preparing a K145 formulation for oral gavage in animal

models.

Materials:

K145 hydrochloride powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Prepare a concentrated stock in DMSO: First, prepare a concentrated stock solution of K145
in DMSO (e.g., 8.3 mg/mL).

Solvent Addition Sequence: For a final concentration of ≥ 0.83 mg/mL, add the solvents in

the following order, ensuring complete mixing after each addition:[1][6]
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10% DMSO (from the concentrated stock)

40% PEG300

5% Tween-80

45% Saline

Example for 1 mL final solution:

Add 100 µL of 8.3 mg/mL K145 in DMSO to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL.

Final Solution: The resulting solution should be clear. If precipitation occurs, gentle warming

and sonication may be used to aid dissolution.[6] Prepare this formulation fresh before each

use.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of K145 and the workflow for

preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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